3-Pyridin-3-ylcyclopentan-1-amine
Description
3-Pyridin-3-ylcyclopentan-1-amine is a bicyclic amine compound featuring a cyclopentane ring fused with a pyridine moiety at the 3-position. This structure confers unique physicochemical properties, including moderate lipophilicity and basicity due to the amine group.
Properties
Molecular Formula |
C10H14N2 |
|---|---|
Molecular Weight |
162.23 g/mol |
IUPAC Name |
3-pyridin-3-ylcyclopentan-1-amine |
InChI |
InChI=1S/C10H14N2/c11-10-4-3-8(6-10)9-2-1-5-12-7-9/h1-2,5,7-8,10H,3-4,6,11H2 |
InChI Key |
QDAOZTWDYKZSEY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CC1C2=CN=CC=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Structural Flexibility vs. Rigidity: The cyclopentane ring in 3-Pyridin-3-ylcyclopentan-1-amine introduces moderate ring strain compared to the cyclohexane analog (176.26 g/mol), which offers greater conformational flexibility .
Lipophilicity and Solubility :
- The methyl and pyridin-3-ylethyl substituents in 3-Methyl-N-[1-(pyridin-3-yl)ethyl]cyclopentan-1-amine (204.31 g/mol) increase lipophilicity, favoring membrane permeability but reducing aqueous solubility .
- In contrast, the carboxylic acid group in 1-(Pyridin-3-yl)cyclopent-3-ene-1-carboxylic acid (189.21 g/mol) enhances polarity, making it more suitable for hydrophilic environments .
Pharmacophoric Features :
- Pyridin-3-yl groups in all compounds enable hydrogen bonding and π-π stacking interactions, critical for binding to biological targets like kinases or GPCRs .
- The amine group in 3-Pyridin-3-ylcyclopentan-1-amine provides a protonation site, enhancing solubility under acidic conditions (e.g., in lysosomes) .
Research Implications and Gaps
- Synthetic Challenges : The synthesis of 3-Pyridin-3-ylcyclopentan-1-amine analogs often employs reductive amination (e.g., sodium triacetoxyborohydride in methylene chloride), as seen in structurally related compounds .
- Biological Activity : Further studies are needed to evaluate the pharmacological profile of 3-Pyridin-3-ylcyclopentan-1-amine, particularly its affinity for nicotinic acetylcholine receptors (nAChRs) or serotonin transporters, given the prevalence of pyridinyl amines in CNS drug discovery .
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